Cas no 2034312-16-6 (N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide)

• Product Name: N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide
• CAS No: 2034312-16-6
• MF: C₁₅H₁₉NO₂S₂
• MW: 309.446861505508
• CID: 5783146
• PubChem ID: 122162534
• Update Time: 2025-06-11

N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide
• F6571-1027
• 2034312-16-6
• AKOS032469096
• N-(5-hydroxy-3-thiophen-2-ylpentyl)-2-thiophen-3-ylacetamide
• N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C15H19NO2S2/c17-7-4-13(14-2-1-8-20-14)3-6-16-15(18)10-12-5-9-19-11-12/h1-2,5,8-9,11,13,17H,3-4,6-7,10H2,(H,16,18)
• InChI Key： YUEDMJRPMBPDFK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCO)CCNC(CC1=CSC=C1)=O

Computed Properties

• Exact Mass: 309.08572120g/mol
• Monoisotopic Mass: 309.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide

Introduction to N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide (CAS No. 2034312-16-6)

N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2034312-16-6, belongs to a class of molecules that incorporate thiophene rings, which are well-known for their presence in various bioactive natural products and synthetic drugs. The presence of hydroxyl and amide functional groups further enhances its chemical diversity, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide consists of a pentyl chain linked to an acetamide group at one end and two thiophene rings at the other. The thiophene rings are positioned at the 3rd and 2nd positions relative to the pentyl chain, respectively, which creates a rigid framework that may contribute to the compound's stability and bioavailability. The hydroxyl group on the 5th carbon of the first thiophene ring introduces polarity to the molecule, potentially enhancing its solubility in polar solvents and facilitating interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds, particularly those containing thiophene moieties. Thiophenes have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The compound N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide is no exception and has been explored for its potential pharmacological effects. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pathological processes.

The synthesis of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide involves multiple steps, including the formation of the thiophene rings through cyclization reactions and subsequent functionalization with hydroxyl and amide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. The use of these methods underscores the importance of precision in pharmaceutical chemistry, where even minor impurities can significantly affect the biological activity of a compound.

One of the most exciting aspects of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide is its potential as a lead compound for drug development. Researchers have been particularly interested in its interaction with biological targets such as enzymes and receptors. For instance, studies have shown that similar thiophene-containing compounds can modulate the activity of enzymes involved in inflammation and cancer progression. The hydroxyl group on the thiophene ring may serve as a hydrogen bond acceptor, enhancing binding affinity to specific biological targets.

The pharmacokinetic properties of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-(thiophen-3-yl)acetamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies suggest that this compound may exhibit favorable properties such as good solubility and moderate bioavailability, making it a promising candidate for further development.

In conclusion, N-[5-hydroxy-3-(thiophen-2-ylium)]pentanamidine (CAS No. 2034312-16.6) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and mechanisms of action associated with thiophene-containing compounds, N-[5-hydroxy-3-((>em>em>em>em>em>em>em>em>em
(methyl)
)))-]methyl)-]methyl)-]methyl)-]methyl)-]methyl)-]methyl)-]methyl)-]methyl)-]methyl)amidine (CAS No.) exhibits promise as a lead compound for drug discovery efforts aimed at addressing various diseases.